![molecular formula C21H15BrN4O B3749553 N'-(6-bromo-4-phenyl-2-quinazolinyl)benzohydrazide](/img/structure/B3749553.png)
N'-(6-bromo-4-phenyl-2-quinazolinyl)benzohydrazide
Overview
Description
N-(6-bromo-4-phenyl-2-quinazolinyl)benzohydrazide, also known as BPH-715, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of quinazoline derivatives, which have been extensively studied for their potential therapeutic applications. BPH-715 has shown promising results in various scientific research studies, which have led to its investigation as a potential drug candidate for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of N'-(6-bromo-4-phenyl-2-quinazolinyl)benzohydrazide is not fully understood, but it is believed to target multiple cellular pathways. It has been reported to induce apoptosis in cancer cells by activating caspases and inhibiting anti-apoptotic proteins. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that it can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines in macrophages. In vivo studies have shown that this compound can inhibit tumor growth in mice models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(6-bromo-4-phenyl-2-quinazolinyl)benzohydrazide is its potent cytotoxicity against cancer cells. It has also been shown to have anti-inflammatory and antifungal properties, which make it a versatile compound for scientific research studies. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the investigation of N'-(6-bromo-4-phenyl-2-quinazolinyl)benzohydrazide. One potential application is its use as a chemotherapeutic agent for the treatment of various cancers. Further studies are needed to determine the optimal dosage and administration route for this compound in clinical settings. Additionally, the investigation of the molecular targets of this compound could provide insights into its mechanism of action and potential therapeutic applications. Finally, the development of more water-soluble derivatives of this compound could improve its usability in laboratory experiments.
Scientific Research Applications
N'-(6-bromo-4-phenyl-2-quinazolinyl)benzohydrazide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been investigated for its anticancer, anti-inflammatory, and antifungal properties. In vitro studies have shown that this compound exhibits potent cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the growth of Candida albicans, a common fungal pathogen.
properties
IUPAC Name |
N'-(6-bromo-4-phenylquinazolin-2-yl)benzohydrazide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15BrN4O/c22-16-11-12-18-17(13-16)19(14-7-3-1-4-8-14)24-21(23-18)26-25-20(27)15-9-5-2-6-10-15/h1-13H,(H,25,27)(H,23,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGYXBCQYLBBRKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Br)NNC(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15BrN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.